Cas no 2137735-19-2 (4(1H)-Cinnolinone, 7-bromo-6-methoxy-)

• Product Name: 4(1H)-Cinnolinone, 7-bromo-6-methoxy-
• CAS No: 2137735-19-2
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 5286469
• Update Time: 2025-05-23

4(1H)-Cinnolinone, 7-bromo-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Cinnolinone, 7-bromo-6-methoxy-

• Inchi： 1S/C9H7BrN2O2/c1-14-9-2-5-7(3-6(9)10)12-11-4-8(5)13/h2-4H,1H3,(H,12,13)
• InChI Key： WVDIEMBUSVPOSV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(Br)=C2)C(=O)C=N1

Additional information on 4(1H)-Cinnolinone, 7-bromo-6-methoxy-

4(1H)-Cinnolinone, 7-bromo-6-methoxy-

4(1H)-Cinnolinone, 7-bromo-6-methoxy-, also known by its CAS number CAS No. 2137735-19-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cinnolinones, which are aromatic heterocyclic compounds with a cinnoline skeleton. The presence of a bromine atom at the 7-position and a methoxy group at the 6-position introduces unique electronic and steric properties, making it a valuable molecule for both academic research and potential therapeutic applications.

The structure of 4(1H)-Cinnolinone, 7-bromo-6-methoxy- is characterized by a cinnoline ring system with a ketone group at position 4. The substitution pattern at positions 6 and 7 plays a crucial role in determining its chemical reactivity and biological activity. Recent studies have highlighted the importance of such substitutions in modulating the electronic properties of the molecule, which can influence its interaction with biological targets such as enzymes or receptors.

From a synthetic perspective, the preparation of 4(1H)-Cinnolinone, 7-bromo-6-methoxy- involves multi-step organic reactions. Researchers have employed various strategies, including coupling reactions and oxidation processes, to construct the cinnoline skeleton with the desired substituents. The introduction of bromine and methoxy groups typically requires careful control over reaction conditions to ensure high yields and purity. These synthetic methods have been optimized in recent years, reflecting advancements in modern organic chemistry techniques.

In terms of chemical properties, 4(1H)-Cinnolinone, 7-bromo-6-methoxy- exhibits interesting behavior in both solution and solid-state environments. Its UV-Vis absorption spectrum reveals strong electronic transitions due to the conjugated π-system within the cinnoline ring. Additionally, the molecule demonstrates moderate solubility in common organic solvents, which is advantageous for its use in various analytical techniques such as HPLC and NMR spectroscopy.

The biological activity of 4(1H)-Cinnolinone, 7-bromo-6-methoxy- has been a focal point of recent research efforts. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. For instance, investigations into its ability to inhibit key enzymes involved in inflammatory pathways have yielded encouraging results. Furthermore, its methoxy group contributes to enhanced stability and bioavailability, which are critical factors for therapeutic agents.

Another area of interest lies in the exploration of 4(1H)-Cinnolinone, 7-bromo-6-methoxy-'s role as a building block for more complex molecular architectures. Its versatility allows chemists to incorporate it into larger frameworks through various functional group transformations. This modular approach has facilitated the synthesis of novel compounds with diverse biological profiles.

In conclusion, 4(1H)-Cinnolinone, 7-bromo-6-methoxy-, with its unique structural features and promising biological properties, continues to be an important molecule in contemporary chemical research. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is expected to contribute significantly to the development of new drugs and materials.